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Compound of Interest

Compound Name: Atomoxetine-d5

Cat. No.: B15558312 Get Quote

The proper disposal of deuterated Atomoxetine (Atomoxetine-d5) is crucial for maintaining

laboratory safety and ensuring environmental protection. This guide provides detailed

procedures for researchers, scientists, and drug development professionals to handle and

dispose of Atomoxetine-d5 in accordance with general safety protocols. All procedures should

be performed in compliance with local, regional, and national regulations.[1][2]

Hazard Identification and Safety Precautions
Atomoxetine-d5, like its non-deuterated counterpart, is classified as a hazardous substance.

[1][2] It is harmful if swallowed, causes serious eye damage, and may cause drowsiness or

dizziness.[1][2] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][2]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when

handling this compound.

Table 1: Hazard and Safety Information for Atomoxetine Hydrochloride
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Hazard Category GHS Classification Precautionary Statements

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage.[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H336: May cause drowsiness

or dizziness.[1][2]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs (Liver) through

prolonged or repeated

exposure.[1][2]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic life.

[2]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects.[1][2]

Personal Protective Equipment (PPE)
When handling Atomoxetine-d5, it is imperative to use the following personal protective

equipment to minimize exposure:

Eye Protection: Safety glasses or a face shield approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU) should be worn.[3]

Hand Protection: Wear suitable chemical-resistant gloves.[3][4] Contaminated gloves should

be disposed of as hazardous waste.[3]

Body Protection: A laboratory coat or other protective clothing should be worn.

Respiratory Protection: If working in an area with inadequate ventilation or where dust may

be generated, use a NIOSH-approved respirator.[1]

Disposal Procedure for Atomoxetine-d5
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The primary method for the disposal of Atomoxetine-d5 is to treat it as a hazardous chemical

waste. Do not dispose of this compound down the drain or in the regular trash.[3][4]

Step-by-Step Disposal Protocol:

Containerize Waste:

Collect waste Atomoxetine-d5, including any contaminated materials (e.g., pipette tips,

weighing paper, gloves), in a designated, properly labeled, and sealed hazardous waste

container.[3]

Ensure the container is compatible with the chemical and will not leak.

Labeling:

Clearly label the waste container with "Hazardous Waste," the chemical name

("Atomoxetine-d5"), and any other information required by your institution's

environmental health and safety (EHS) department.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.[5]

The recommended storage condition is refrigerated at 2-8°C.[3]

Arrange for Pickup:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and proper disposal of the waste.

Follow all institutional and regulatory procedures for waste manifest and handover.

Spill and Emergency Procedures
In the event of a spill, follow these procedures:
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Evacuate and Secure the Area: Evacuate non-essential personnel from the immediate area.

[3]

Ventilate: Ensure the area is well-ventilated.[3]

Contain the Spill:

For solid spills, carefully sweep up the material to avoid creating dust and place it in a

sealed container for disposal.[3]

Do not let the product enter drains.[3][4]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Seek Medical Attention:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration and

consult a physician.[3]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[3]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[2][4]
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Caption: Workflow for the proper disposal of Atomoxetine-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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